Cas no 824983-25-7 (1,2-Ethanediamine, N,N-diethyl-N'-[[4-(1-methylethyl)phenyl]methyl]-)

• Product Name: 1,2-Ethanediamine, N,N-diethyl-N'-[[4-(1-methylethyl)phenyl]methyl]-
• CAS No: 824983-25-7
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 689477
• PubChem ID: 4723386
• Update Time: 2025-04-19

1,2-Ethanediamine, N,N-diethyl-N'-[[4-(1-methylethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N-diethyl-N'-[[4-(1-methylethyl)phenyl]methyl]-
• N',N'-diethyl-N-[(4-propan-2-ylphenyl)methyl]ethane-1,2-diamine
• SCHEMBL5792628
• 824983-25-7
• DTXSID60406024
• AKOS000237082

• Inchi： 1S/C16H28N2/c1-5-18(6-2)12-11-17-13-15-7-9-16(10-8-15)14(3)4/h7-10,14,17H,5-6,11-13H2,1-4H3
• InChI Key： UPABLVKNEHXBQN-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 248.225248902g/mol
• Monoisotopic Mass: 248.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų